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Compound of Interest

Compound Name: 2-Fluoropyridin-4-ol

Cat. No.: B1303124 Get Quote

In-Depth Technical Guide: 2-Fluoropyridin-4-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides the fundamental physicochemical properties of 2-Fluoropyridin-4-ol, a
key heterocyclic compound often utilized in medicinal chemistry and materials science.

Physicochemical Data
The core molecular attributes of 2-Fluoropyridin-4-ol are summarized below. This data is

essential for stoichiometric calculations, analytical characterization, and computational

modeling.

Property Value

Molecular Formula C5H4FNO

Molecular Weight 113.09 g/mol

Detailed Breakdown:

Molecular Formula: C5H4FNO[1][2] This formula indicates that a single molecule of 2-
Fluoropyridin-4-ol is composed of five carbon atoms, four hydrogen atoms, one fluorine

atom, one nitrogen atom, and one oxygen atom.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1303124?utm_src=pdf-interest
https://www.benchchem.com/product/b1303124?utm_src=pdf-body
https://www.benchchem.com/product/b1303124?utm_src=pdf-body
https://www.pharmaffiliates.com/en/22282-69-5-2-fluoropyridin-4-ol-pa270015043.html
https://www.bocsci.com/2-fluoropyridin-4-ol-cas-22282-69-5-item-87820.html
https://www.benchchem.com/product/b1303124?utm_src=pdf-body
https://www.benchchem.com/product/b1303124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight: 113.09[1][2] The molar mass of the compound is 113.09 grams per mole,

a critical value for experimental design and quantitative analysis.[1][2]

Logical Relationship of Molecular Properties
The molecular formula is the foundational identifier of a chemical compound, from which the

molecular weight is calculated. The relationship is direct and fundamental to all chemical

analysis.
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Caption: Relationship between Molecular Formula and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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